Cas no 58537-99-8 (4-Hydroxy-2,6-dimethylbenzonitrile)

4-Hydroxy-2,6-dimethylbenzonitrile Properties

Names and Identifiers

• 4-Hydroxy-2,6-dimethylbenzonitrile
• 2,6-Dimethyl-4-hydroxybenzonitrile
• 4-Cyano-3,5-dimethylphenol
• KZEJTKHRBQWACL-UHFFFAOYSA-N
• 4-hydroxy-2,6-dimethyl-benzonitrile
• Benzonitrile, 4-hydroxy-2,6-dimethyl-
• 4-hydroxy-2,6-dimethylbenzenecarbonitrile
• 3,5-Dimethyl-4-cyanophenol
• BCP05911
• RW3567
• SBB055057
• CH0050
• FCH918701
• 4-Hydroxy-2,6-di
• SY018896
• FT-0618624
• DTXSID70343512
• PS-4472
• CS-W002579
• CHEMBL3765491
• SCHEMBL1128572
• AM20040786
• BP-10351
• A8284
• 4-hydroxy-2,6-dimethylbenzonitrile, AldrichCPR
• 58537-99-8
• Q-103462
• AC-4482
• EN300-301970
• 4-Hydroxy-2,6-dimethylbenzonitrile #
• A1-65707
• MFCD00238591
• AKOS005259316
• DB-080916
• +Expand

• MDL： MFCD00238591
• InChIKey： KZEJTKHRBQWACL-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO/c1-6-3-8(11)4-7(2)9(6)5-10/h3-4,11H,1-2H3
• SMILES： O([H])C1C([H])=C(C([H])([H])[H])C(C#N)=C(C([H])([H])[H])C=1[H]

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 147.068413911g/mol
• Heavy Atom Count: 11
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 44

Experimental Properties

• LogP: 1.88068
• PSA: 44.02000
• Boiling Point: 313.7℃ at 760 mmHg
• Melting Point: 176-177 ºC
• Flash Point: 143.5℃

4-Hydroxy-2,6-dimethylbenzonitrile Security Information

• Safety Term：S36/37
• Safety Instruction： S26
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3276
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R20/21/22
• Signal Word：Warning

4-Hydroxy-2,6-dimethylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides